Cas no 105837-04-5 (Ethyl 7-bromo-2-oxochromene-3-carboxylate)

105837-04-5 structure
Product name:Ethyl 7-bromo-2-oxochromene-3-carboxylate
Ethyl 7-bromo-2-oxochromene-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 7-bromo-2-oxo-2H-chromene-3-carboxylic acid ethyl ester
- .7-Brom-2-oxo-2H-chromen-3-carbonsaeure-aethylester;
- Ethyl 7-bromo-2-oxochromene-3-carboxylate
- Ethyl 7-bromo-2-oxo-2H-chromene-3-carboxylate
- AKOS026672410
- MFCD22373079
- 105837-04-5
- AS-65233
- CS-0065169
- Ethyl7-bromo-2-oxochromene-3-carboxylate
- A11866
- SCHEMBL21585388
-
- MDL: MFCD22373079
- Inchi: 1S/C12H9BrO4/c1-2-16-11(14)9-5-7-3-4-8(13)6-10(7)17-12(9)15/h3-6H,2H2,1H3
- InChI Key: PEFCMZDIJKRRHC-UHFFFAOYSA-N
- SMILES: BrC1C([H])=C([H])C2C([H])=C(C(=O)OC([H])([H])C([H])([H])[H])C(=O)OC=2C=1[H]
Computed Properties
- Exact Mass: 295.96800
- Monoisotopic Mass: 295.96842g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 364
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 52.6
Experimental Properties
- PSA: 56.51000
- LogP: 2.73220
Ethyl 7-bromo-2-oxochromene-3-carboxylate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X08675-100mg |
Ethyl 7-bromo-2-oxochromene-3-carboxylate |
105837-04-5 | 98% | 100mg |
¥161.0 | 2024-07-18 | |
TRC | E900580-100mg |
Ethyl 7-bromo-2-oxochromene-3-carboxylate |
105837-04-5 | 100mg |
$155.00 | 2023-05-18 | ||
TRC | E900580-500mg |
Ethyl 7-bromo-2-oxochromene-3-carboxylate |
105837-04-5 | 500mg |
$477.00 | 2023-05-18 | ||
eNovation Chemicals LLC | D771730-1g |
Ethyl 7-bromo-2-oxochromene-3-carboxylate |
105837-04-5 | 97% | 1g |
$180 | 2024-06-06 | |
Ambeed | A131656-250mg |
Ethyl 7-bromo-2-oxochromene-3-carboxylate |
105837-04-5 | 98% | 250mg |
$105.0 | 2025-02-26 | |
A2B Chem LLC | AI06845-100mg |
Ethyl 7-bromo-2-oxochromene-3-carboxylate |
105837-04-5 | 95% | 100mg |
$39.00 | 2024-04-20 | |
1PlusChem | 1P00HB6L-250mg |
Ethyl 7-bromo-2-oxochromene-3-carboxylate |
105837-04-5 | 98% | 250mg |
$79.00 | 2025-02-28 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTY461-100mg |
ethyl 7-bromo-2-oxo-2H-chromene-3-carboxylate |
105837-04-5 | 95% | 100mg |
¥164.0 | 2024-04-26 | |
Aaron | AR00HBEX-250mg |
Ethyl 7-bromo-2-oxochromene-3-carboxylate |
105837-04-5 | 98% | 250mg |
$36.00 | 2025-01-24 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTY461-1g |
ethyl 7-bromo-2-oxo-2H-chromene-3-carboxylate |
105837-04-5 | 95% | 1g |
¥705.0 | 2024-04-26 |
Ethyl 7-bromo-2-oxochromene-3-carboxylate Related Literature
-
Ruige Su,Yuling Zhao,Shiqiang Liu,Peiying Li,Jiaying Ma,Di Zhang,Minghu Han,Tianzhi Yu New J. Chem. 2022 46 6793
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:105837-04-5)Ethyl 7-bromo-2-oxochromene-3-carboxylate

Purity:99%
Quantity:1g
Price ($):248.0